Cas no 2411288-44-1 (N-(5-tert-butyl-2-methoxyphenyl)methylprop-2-enamide)

• Product Name: N-(5-tert-butyl-2-methoxyphenyl)methylprop-2-enamide
• CAS No: 2411288-44-1
• MF: C₁₅H₂₁NO₂
• MW: 247.33274435997
• CID: 5416190
• PubChem ID: 165785452
• Update Time: 2025-06-08

N-(5-tert-butyl-2-methoxyphenyl)methylprop-2-enamide Chemical and Physical Properties

Names and Identifiers

• 2411288-44-1
• Z3024768087
• N-[(5-tert-butyl-2-methoxyphenyl)methyl]prop-2-enamide
• EN300-26575420
• N-[[5-(1,1-Dimethylethyl)-2-methoxyphenyl]methyl]-2-propenamide
• N-(5-tert-butyl-2-methoxyphenyl)methylprop-2-enamide

• Inchi： 1S/C15H21NO2/c1-6-14(17)16-10-11-9-12(15(2,3)4)7-8-13(11)18-5/h6-9H,1,10H2,2-5H3,(H,16,17)
• InChI Key： TUGCXBCAHANVTB-UHFFFAOYSA-N
• SMILES： C(NCC1=CC(C(C)(C)C)=CC=C1OC)(=O)C=C

Computed Properties

• Exact Mass: 247.157228913g/mol
• Monoisotopic Mass: 247.157228913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 293
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 38.3Ų

Experimental Properties

• Density: 1.001±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 401.9±45.0 °C(Predicted)
• pka: 14.37±0.46(Predicted)

Additional information on N-(5-tert-butyl-2-methoxyphenyl)methylprop-2-enamide

Professional Introduction to N-(5-tert-butyl-2-methoxyphenyl)methylprop-2-enamide (CAS No. 2411288-44-1)

N-(5-tert-butyl-2-methoxyphenyl)methylprop-2-enamide, identified by the Chemical Abstracts Service Number (CAS No.) 2411288-44-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic research. This compound, characterized by its unique structural features, exhibits potential applications in the development of novel therapeutic agents and fine chemical intermediates. The presence of both tert-butyl and methoxy substituents in its aromatic ring system contributes to its distinct chemical properties, making it a subject of interest for synthetic chemists and medicinal researchers.

The molecular structure of N-(5-tert-butyl-2-methoxyphenyl)methylprop-2-enamide consists of a phenyl ring substituted with a tert-butyl group at the 5-position and a methoxy group at the 2-position, linked to a prop-2-enamide moiety. This configuration imparts a balance of steric hindrance and electronic effects, which can influence its reactivity and biological activity. The amide functional group is particularly relevant in medicinal chemistry, as it is a common motif in bioactive molecules, often contributing to binding affinity and metabolic stability.

In recent years, there has been growing interest in exploring the pharmacological potential of compounds featuring aromatic amides. The combination of the tert-butyl group, known for its steric bulk, and the methoxy group, which can modulate electronic properties through resonance effects, makes N-(5-tert-butyl-2-methoxyphenyl)methylprop-2-enamide a promising candidate for further investigation. Studies have begun to uncover its possible role in modulating enzyme activity and interacting with biological targets, which could have implications in treating various diseases.

The synthesis of N-(5-tert-butyl-2-methoxyphenyl)methylprop-2-enamide involves multi-step organic transformations, typically starting from readily available aromatic precursors. The introduction of the tert-butyl and methoxy groups requires careful selection of reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and transition metal-mediated transformations, have been employed to construct the desired molecular framework efficiently. These methods not only enhance the synthetic route but also allow for modifications that can fine-tune the compound's biological properties.

The pharmacological evaluation of N-(5-tert-butyl-2-methoxyphenyl)methylprop-2-enamide has revealed intriguing findings that warrant further exploration. Preliminary in vitro studies suggest that this compound may exhibit inhibitory effects on certain enzymes involved in inflammatory pathways. The steric environment provided by the tert-butyl group could potentially enhance binding interactions with target proteins, while the electron-donating nature of the methoxy group may influence receptor affinity. Such characteristics make it an attractive scaffold for designing novel inhibitors with improved selectivity and efficacy.

In addition to its potential as an enzyme inhibitor, N-(5-tert-butyl-2-methoxyphenyl strong>)< strong>methylprop - 2 - enamide strong > has shown promise in other therapeutic areas. Research indicates that it may possess antioxidant properties due to the presence of aromatic rings capable of scavenging reactive oxygen species. This antioxidant activity could be beneficial in preventing oxidative stress-related diseases, such as neurodegenerative disorders and cardiovascular conditions. Furthermore, the compound's structural features may allow it to interact with cellular receptors or ion channels, opening up possibilities for applications in central nervous system (CNS) drug development.

The impact of structural modifications on the biological activity of N-(< strong >5 - tert - but yl - 2 - meth oxyphen y l )m eth ylm e th ylpro p - 2 - en am ide strong > has been a focal point of recent research efforts. By systematically altering substituents on the phenyl ring or modifying the amide moiety, scientists aim to optimize its pharmacokinetic profile and therapeutic efficacy. For instance, introducing additional functional groups or changing the length of the alkyl chain can significantly affect solubility, permeability, and metabolic stability—key factors determining a drug's success in clinical settings. These studies highlight the importance of structure-activity relationship (SAR) analysis in developing high-quality pharmaceuticals.

The synthesis and characterization of N-(< strong >5 - tert - but yl - 2 - meth oxyphen y l )m eth ylm e th ylpro p - 2 - en am ide strong > also benefit from advancements in analytical techniques that provide detailed insights into its molecular structure and behavior. High-resolution nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography have been instrumental in confirming its identity and elucidating its conformational preferences. These tools enable researchers to refine synthetic strategies and predict potential interactions with biological targets with greater accuracy.

The future directions for research on N-(< strong >5 - tert - but yl - 2 - meth oxyphen y l )m eth ylm e th ylpro p - 2 - en am ide strong > are multifaceted and exciting. Collaborative efforts between synthetic chemists and biologists are essential for translating laboratory findings into tangible therapeutic benefits. Preclinical studies will be crucial in evaluating its safety profile and pharmacological efficacy before moving into human trials. Additionally, computational modeling techniques can be employed to predict how this compound interacts with biological systems at an atomic level, further guiding medicinal chemistry efforts toward more effective drug candidates.

In conclusion,N-(< strong >5 - tert - but yl - 2 - meth oxyphen y l )m eth ylm e th ylpro p - 2 - en am ide strong > (CAS No.< strong >2411288-44-1) strong > represents an intriguing compound with diverse potential applications across pharmaceutical research.Several structural features make it particularly noteworthy including:< strong >tert-butyl ,and< em>methoxy .These characteristics contribute towards unique chemical properties that could be leveraged for developing novel therapeutics.Scientific investigations thus far indicate possible roles as enzyme inhibitors antioxidants,and CNS-active agents.Further exploration through both synthetic modifications pharma cological evaluations promises continued discovery regarding this promising molecule.Future studies should focus on optimizing synthetic routes enhancing understanding biological interactions ultimately paving way new treatments patients worldwide.